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Compound Name: 3-Cyclohexene-1,1-dimethanol

Cat. No.: B167316 Get Quote

An In-depth Comparison of Saturated and Unsaturated Polyesters: A Focus on

Cyclohexanedimethanol (CHDM)-Based Polymers

For researchers, scientists, and drug development professionals, the selection of polymeric

materials with tailored performance characteristics is paramount. This guide provides a

comprehensive comparative study of polyesters synthesized with saturated diols, specifically

1,4-cyclohexanedimethanol (CHDM), versus unsaturated polyesters. The incorporation of the

saturated cycloaliphatic CHDM monomer imparts distinct properties to the polymer backbone

compared to the introduction of carbon-carbon double bonds found in unsaturated polyesters.

This comparison will elucidate the differences in their chemical structure, synthesis, and

performance, supported by experimental data.

Fundamental Structural Differences
Saturated Polyesters with CHDM: These polymers are synthesized using the saturated diol 1,4-

cyclohexanedimethanol. The cyclohexane ring in CHDM is a bulky, non-planar structure that,

when incorporated into the polymer backbone, increases rigidity and hinders chain mobility.

This structural feature is key to the enhanced thermal and mechanical properties of the

resulting polyester. A common example is poly(1,4-cyclohexylenedimethylene terephthalate)

(PCT) or its copolyesters like PETG (polyethylene terephthalate glycol-modified), where CHDM

is a comonomer.

Unsaturated Polyesters: These thermosetting resins are characterized by the presence of

carbon-carbon double bonds along the polymer backbone. These double bonds are typically
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introduced by using unsaturated dicarboxylic acids or anhydrides, such as maleic anhydride or

fumaric acid, during polymerization. The unsaturation allows for subsequent cross-linking,

usually with a vinyl monomer like styrene, to form a rigid, three-dimensional network.

A visual representation of the fundamental structural difference is provided below.

Saturated Polyester (CHDM-based) Unsaturated Polyester

-[O-CH2-C6H10-CH2-O-CO-Ar-CO]n-

Saturated aliphatic ring (C6H10)
 in the polymer backbone.

No double bonds for cross-linking in the main chain.

-[O-R-O-CO-CH=CH-CO]n-

Carbon-carbon double bond (-CH=CH-)
 in the polymer backbone.
Allows for cross-linking.

Click to download full resolution via product page

Figure 1: Fundamental structural differences between CHDM-based saturated and
unsaturated polyesters.

Comparative Performance Data
The performance of polyesters is critically dependent on their chemical structure. The following

tables summarize the key differences in thermal and mechanical properties between CHDM-

based saturated polyesters and typical unsaturated polyesters.

Thermal Properties
The rigid cycloaliphatic structure of CHDM significantly enhances the thermal stability of

saturated polyesters compared to their linear aliphatic counterparts and often surpasses that of

cross-linked unsaturated polyesters.
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Property
CHDM-Based
Polyester (PETG)

Unsaturated
Polyester (General
Purpose)

Reference

Glass Transition

Temp. (Tg)
80 - 88 °C

50 - 179 °C (highly

variable with cross-

linking)

[1][2][3]

Melting Temperature

(Tm)

Amorphous (no Tm)

or ~250-300 °C for

crystalline PCT

Does not melt

(thermoset)
[1][4]

Heat Deflection Temp.

(HDT)
~70 °C

Varies widely with

formulation and cure
[5]

Thermal

Decomposition Temp.
> 380 °C Typically 275 - 460 °C [6][7]

Mechanical Properties
The mechanical properties are a key differentiator. CHDM-based polyesters are typically tough

and ductile thermoplastics, while cured unsaturated polyesters are rigid and often brittle

thermosets.

Property
CHDM-Based
Polyester
(PETG/PCTA)

Unsaturated
Polyester (Cured)

Reference

Tensile Strength 41 - 52 MPa 63 MPa [8][9]

Young's Modulus > 230 MPa

~3000 MPa (highly

dependent on

reinforcement)

[10]

Elongation at Break > 150 % 1.8 - 4.7 % [10][9]

Impact Strength

(Notched Izod)

High (often does not

break)

Low (typically < 1

kJ/m²)
[5]
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Chemical Resistance
Saturated polyesters containing CHDM generally exhibit superior chemical resistance

compared to general-purpose unsaturated polyesters, particularly against hydrolysis and a

broad range of chemicals.[5][8][11]

Chemical Class
CHDM-Based Polyesters
(PETG/PCTG)

Unsaturated Polyesters

Acids (dilute) Good Resistance Moderate Resistance

Alkalis Moderate Resistance Poor to Moderate Resistance

Alcohols Good Resistance Good Resistance

Hydrocarbons Good Resistance Moderate to Good Resistance

Ketones Poor Resistance Poor Resistance

Experimental Protocols
Synthesis of CHDM-Based Polyester (PETG)
A common method for synthesizing CHDM-based copolyesters is a two-step melt

polycondensation process.
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Start: Monomer Charging

Esterification:
- Charge DMT, EG, CHDM, and catalyst

- Heat to 180-220°C under N2
- Methanol is distilled off

Pre-polymer Formation

Polycondensation:
- Increase temperature to 250-280°C

- Apply vacuum (<1 Torr)
- Remove excess glycols

High Molecular Weight Polymer

Extrusion and Pelletization

End: PETG Pellets

Click to download full resolution via product page

Figure 2: Experimental workflow for the synthesis of PETG.

Materials:

Dimethyl terephthalate (DMT)
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Ethylene glycol (EG)

1,4-Cyclohexanedimethanol (CHDM)

Catalyst (e.g., antimony trioxide or a titanium-based catalyst)

Stabilizer (e.g., phosphoric acid)

Procedure:

Esterification: The reactants are charged into a reactor equipped with a stirrer, nitrogen inlet,

and a distillation column. The mixture is heated to 180-220°C under a nitrogen atmosphere.

The transesterification reaction proceeds with the removal of methanol as a byproduct.

Polycondensation: After the theoretical amount of methanol is collected, the temperature is

raised to 250-280°C, and a vacuum is gradually applied to remove excess glycols and drive

the polymerization reaction to completion, thereby increasing the polymer's molecular

weight. The reaction is monitored by the torque of the stirrer, which correlates with the melt

viscosity.

Extrusion: Once the desired molecular weight is achieved, the molten polymer is extruded

under nitrogen pressure and pelletized.

Curing and Characterization of Unsaturated Polyester
Unsaturated polyester resins are typically cured via free-radical polymerization initiated by heat

or a catalyst system.

Materials:

Unsaturated polyester resin (dissolved in styrene)

Initiator (e.g., methyl ethyl ketone peroxide - MEKP)

Promoter (e.g., cobalt naphthenate)

Procedure:
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Mixing: The initiator and promoter are thoroughly mixed into the unsaturated polyester resin

at room temperature.

Curing: The mixture is cast into a mold and allowed to cure. The curing process is

exothermic and can be accelerated by applying heat.

Post-curing: To ensure complete reaction and optimal properties, the cured polyester is often

post-cured at an elevated temperature (e.g., 80-120°C) for several hours.[12]

Standardized Testing Methodologies
The performance of the synthesized polymers is evaluated using standardized testing methods

to ensure comparability of the data.

Thermal Analysis:

Differential Scanning Calorimetry (DSC): To determine the glass transition temperature

(Tg) and melting temperature (Tm) in accordance with ASTM D3418.

Thermogravimetric Analysis (TGA): To assess thermal stability and decomposition

temperature, following ASTM E1131.

Mechanical Testing:

Tensile Properties: Tensile strength, Young's modulus, and elongation at break are

measured according to ASTM D638 using a universal testing machine.

Impact Strength: Notched Izod impact strength is determined as per ASTM D256.

Chemical Resistance:

Evaluated by immersing polymer samples in various chemical agents and measuring

changes in weight, dimensions, and mechanical properties over time, based on ASTM

D543.

Conclusion
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The choice between a saturated polyester based on CHDM and an unsaturated polyester is

dictated by the specific requirements of the end application.

CHDM-based saturated polyesters are thermoplastic materials that offer an excellent

combination of toughness, clarity, thermal stability, and chemical resistance. Their high

impact strength and ductility make them suitable for applications requiring durability and

resilience, such as in packaging, medical devices, and consumer goods.

Unsaturated polyesters, upon curing, become rigid thermosets with high modulus and good

mechanical strength, especially when reinforced with fibers. Their primary advantage lies in

their ability to be easily molded into complex shapes and their use in composite materials for

construction, automotive, and marine applications. However, they are generally more brittle

and have lower thermal and chemical resistance compared to their CHDM-based

counterparts.

For researchers and professionals in drug development and related scientific fields, the

superior chemical resistance, thermal stability, and biocompatibility potential of CHDM-based

polyesters make them a compelling choice for further investigation in advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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